3-(2-Chloro-4-fluorophenyl)-1,2,4-oxadiazole-5-thiol
Overview
Description
3-(2-Chloro-4-fluorophenyl)-1,2,4-oxadiazole-5-thiol (CFOT) is a sulfur-containing heterocyclic compound that is used in a variety of scientific research applications. CFOT is a versatile compound that can be synthesized in a variety of ways and has a wide range of biochemical and physiological effects.
Scientific Research Applications
Pharmaceutical Research: Antimicrobial Agents
The core structure of 3-(2-Chloro-4-fluorophenyl)-1,2,4-oxadiazole-5-thiol is similar to that found in compounds with known antimicrobial properties . The presence of the oxadiazole and thiol groups could potentially be exploited to synthesize new derivatives with enhanced activity against bacterial and fungal pathogens. This could lead to the development of novel antibiotics or antifungal medications.
Chemical Synthesis: Building Blocks
This compound can act as a building block in chemical synthesis . Its reactive sites make it a candidate for constructing more complex molecules, which can be used in various organic synthesis processes, including the creation of polymers or other large, functionalized molecules.
Mechanism of Action
Target of Action
The primary target of the compound 3-(2-Chloro-4-fluorophenyl)-1,2,4-oxadiazole-5-thiol is the Toll-like receptor 4 (TLR4) . TLR4 is a pattern recognition receptor that recognizes bacterial lipopolysaccharide (LPS). Its activation mainly leads to the synthesis of pro-inflammatory cytokines and chemokines .
Mode of Action
3-(2-Chloro-4-fluorophenyl)-1,2,4-oxadiazole-5-thiol suppresses the production of inflammatory mediators such as cytokines by inhibiting the signal transduction through TLR4 . More precisely, it attaches to cysteine 747 in the intracellular sphere of TLR4, thus hindering both MyD88-dependent and TRIF-dependent pathways stimulated by LPS .
Result of Action
The result of the action of 3-(2-Chloro-4-fluorophenyl)-1,2,4-oxadiazole-5-thiol is the suppression of inflammatory responses. By inhibiting TLR4 signaling, the compound reduces the production of pro-inflammatory cytokines and chemokines . This can help to alleviate inflammation and potentially contribute to the treatment of diseases where inflammation plays a key role.
properties
IUPAC Name |
3-(2-chloro-4-fluorophenyl)-2H-1,2,4-oxadiazole-5-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClFN2OS/c9-6-3-4(10)1-2-5(6)7-11-8(14)13-12-7/h1-3H,(H,11,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHRDDUSVSLCJER-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)Cl)C2=NC(=S)ON2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClFN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Chloro-4-fluorophenyl)-1,2,4-oxadiazole-5-thiol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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